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Furamizole is a nitrofuran derivative and a 2,5-disubstituted 1,3,4-oxadiazole heterocyclic compound

known for its strong antibacterial activity [1].

The table below summarizes its core chemical identity:

Property Description

IUPAC Name Information not available in search results

CAS Registry Number 17505-25-8 [2]

Molecular Formula C~12~H~8~N~4~O~5~ [2]

Molecular Weight 288.218 g/mol [2]

Core Structure 1,3,4-Oxadiazole [1]

Drug Class Nitrofuran derivative antibacterial [1]
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While specific protocols for Furamizole are not detailed in the search results, 1,3,4-oxadiazoles are

generally synthesized from acid hydrazides and carboxylic acids. The following diagram illustrates this

general mechanism, which is relevant to understanding how Furamizole's core structure is formed [1].
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General mechanism for 1,3,4-oxadiazole ring formation, relevant to Furamizole synthesis [1].

For antimicrobial evaluation, a common methodology involves screening compounds against bacterial and

fungal strains. The table below outlines a typical experimental approach, though specific data for

Furamizole's efficacy is not available in the current search results [3].

Experimental Aspect Typical Protocol (Illustrative)

Antimicrobial
Screening

Compounds are tested against Gram-positive and Gram-negative bacterial

strains, and fungal strains [1].

Reference Standards Antibiotics like Amoxicillin and antifungals like Ketoconazole are used as

positive controls [1].
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Experimental Aspect Typical Protocol (Illustrative)

Activity Assessment Measurement of the zone of inhibition or minimum inhibitory concentration
(MIC) [1] [3].

Significance in Drug Discovery

Furamizole exemplifies the importance of the 1,3,4-oxadiazole scaffold in medicinal chemistry. This ring

system is considered a key pharmacophore—a part of the molecular structure responsible for its biological

activity [1]. The presence of a toxophoric -N=C-O- linkage in the ring is thought to be responsible for the

potent pharmacological activities observed in this class of compounds [1].

Several other commercially available drugs also contain the 1,3,4-oxadiazole nucleus, including:

Raltegravir: An antiviral drug [1].
Zibotentan: An FDA-approved anticancer agent [1].

Nesapidil: Used in anti-arrhythmic therapy [1].
Tiodazosin: An antihypertensive agent [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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